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Cat. No.: B15555819

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

LysoTracker Yellow HCK-123 is a fluorescent probe that is highly selective for acidic
organelles, such as lysosomes.[1][2] This cell-permeable dye consists of a fluorophore linked to
a weak base that is only partially protonated at neutral pH, allowing it to freely cross cell
membranes.[1][2] Upon entering the acidic environment of lysosomes, the probe becomes
protonated and accumulates, leading to a bright yellow fluorescence.[1][2] This characteristic
makes LysoTracker Yellow HCK-123 an invaluable tool for studying the localization, trafficking,
and dynamics of lysosomes in living cells using confocal microscopy. Its utility is particularly
noted in the study of cellular processes such as autophagy, where lysosomes play a critical
role.[1]

Quantitative Data Summary

The optimal concentration of LysoTracker Yellow HCK-123 is crucial for achieving high signal-
to-noise ratios while maintaining cell health. The recommended concentrations from various
sources are summarized below. It is advised to perform a titration experiment to determine the
optimal concentration for your specific cell type and experimental conditions.
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Parameter

Recommended Value

Source

MedchemExpress.com, Cell

Stock Solution Concentration 1 mM in DMSO Biology and Bioimaging
Core[3][4]
Working Concentration Range 0.1-50 pM MedchemExpress.com[3]
Optimal Working ] S
50 - 75 nM Thermo Fisher Scientific[5]

Concentration

Suggested Working Dilution

1:10,000 from 1 mM stock
(yields 100 nM)

Cell Biology and Bioimaging
Core[4]

Optimal Selectivity

) ~50 nM AAT Bioquest[6]
Concentration
L , Thermo Fisher Scientific, AAT
Excitation Maximum 465 nm )
Bioquest[6][7][8][9][10]
L. i Thermo Fisher Scientific, AAT
Emission Maximum 535 nm

Bioquest[6][7][8][9][10]

Incubation Time

30 minutes to 2 hours

MedchemExpress.com, Cell
Biology and Bioimaging
Core[3][4]

Incubation Temperature

37°C

MedchemExpress.com, Cell
Biology and Bioimaging
Core[3][4]

Experimental Protocols

This section provides a detailed protocol for staining live cells with LysoTracker Yellow HCK-

123 for subsequent analysis by confocal microscopy.

Materials

e LysoTracker Yellow HCK-123 (1 mM stock in DMSO)

 Live cells cultured on coverslips or in imaging dishes
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Complete cell culture medium

Phosphate-buffered saline (PBS)

Confocal microscope with appropriate filter sets

Staining Protocol

Cell Preparation: Culture cells on a suitable imaging vessel (e.g., glass-bottom dish or
coverslip) to the desired confluency.

Prepare Staining Solution:
o Thaw the 1 mM LysoTracker Yellow HCK-123 stock solution at room temperature.

o Dilute the stock solution in pre-warmed (37°C) complete cell culture medium to the desired
final working concentration (a starting concentration of 50-100 nM is recommended).

Cell Staining:
o Remove the culture medium from the cells.
o Add the pre-warmed staining solution to the cells.

o Incubate the cells at 37°C in a 5% CO2 incubator for 30 minutes to 2 hours. The optimal
incubation time may vary depending on the cell type.

Washing:

o Remove the staining solution.

o Wash the cells once with pre-warmed PBS.[3]

o Replace the PBS with fresh pre-warmed complete cell culture medium.
Imaging:

o Image the cells immediately on a confocal microscope.
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o Set the excitation wavelength to ~465 nm and the emission detection to ~535 nm.

Visualizations
Experimental Workflow
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Caption: Workflow for staining live cells with LysoTracker Yellow HCK-123.
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Mechanism of Action
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Caption: Mechanism of LysoTracker accumulation in acidic lysosomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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